![molecular formula C16H24N2O3S2 B4675425 N-(sec-butyl)-4-(methylthio)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide](/img/structure/B4675425.png)
N-(sec-butyl)-4-(methylthio)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide
Overview
Description
N-(sec-butyl)-4-(methylthio)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide, commonly known as BAY 41-2272, is a chemical compound that has been extensively studied for its potential medical applications. This compound belongs to the class of drugs known as phosphodiesterase type 5 (PDE5) inhibitors and has been shown to have various biochemical and physiological effects.
Mechanism of Action
BAY 41-2272 acts by inhibiting the activity of N-(sec-butyl)-4-(methylthio)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide, an enzyme that is responsible for the degradation of cyclic guanosine monophosphate (cGMP). By inhibiting this compound, BAY 41-2272 increases the levels of cGMP, which in turn leads to vasodilation and increased blood flow.
Biochemical and Physiological Effects:
BAY 41-2272 has been shown to have various biochemical and physiological effects, including vasodilation, inhibition of platelet aggregation, and reduction of inflammation. It has also been shown to have potential neuroprotective effects, as it can increase the levels of cGMP in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BAY 41-2272 in lab experiments is its specificity for N-(sec-butyl)-4-(methylthio)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide, which makes it a useful tool for studying the role of cGMP in various physiological processes. However, one limitation is that it can be difficult to obtain pure BAY 41-2272, which can affect the reproducibility of experiments.
Future Directions
There are several future directions for research on BAY 41-2272, including:
1. Further studies on its potential applications in the treatment of cardiovascular diseases, pulmonary hypertension, and erectile dysfunction.
2. Studies on its potential anti-inflammatory and neuroprotective effects.
3. Development of more efficient synthesis methods for BAY 41-2272.
4. Studies on the potential interactions of BAY 41-2272 with other drugs and compounds.
5. Studies on the long-term effects of BAY 41-2272 on various physiological processes.
Scientific Research Applications
BAY 41-2272 has been extensively studied for its potential applications in various medical fields, including the treatment of cardiovascular diseases, pulmonary hypertension, and erectile dysfunction. It has also been shown to have potential anti-inflammatory and neuroprotective effects.
properties
IUPAC Name |
N-butan-2-yl-4-methylsulfanyl-3-(pyrrolidine-1-carbonyl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O3S2/c1-4-12(2)17-23(20,21)13-7-8-15(22-3)14(11-13)16(19)18-9-5-6-10-18/h7-8,11-12,17H,4-6,9-10H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRVYYJVTFKEXAQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NS(=O)(=O)C1=CC(=C(C=C1)SC)C(=O)N2CCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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